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For Researchers, Scientists, and Drug Development Professionals

Trichloroacetic acid (TCA), a potent analogue of acetic acid, is an indispensable reagent in

various laboratory settings. Its unique chemical properties make it a versatile tool for a

multitude of applications, ranging from the precipitation of macromolecules to its use in organic

synthesis and dermatological treatments. This in-depth technical guide provides a

comprehensive overview of the core chemical properties of TCA, detailed experimental

protocols for its key laboratory uses, and essential safety and handling information.

Core Chemical and Physical Properties
Trichloroacetic acid (C₂HCl₃O₂) is a white, crystalline solid that is highly soluble in water and

many organic solvents.[1][2][3][4] The presence of three electron-withdrawing chlorine atoms

significantly increases its acidity compared to acetic acid.[5] It is a strong acid with a pKa of

approximately 0.7.[1][2][3] This high acidity is fundamental to many of its laboratory

applications. A summary of its key quantitative properties is presented in Table 1.

Table 1: Quantitative Properties of Trichloroacetic Acid
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Property Value References

Molecular Formula C₂HCl₃O₂ [1][3][5]

Molecular Weight 163.39 g/mol [1][3][5]

Appearance White crystalline solid [1][3][6]

Melting Point 54-58 °C [1][3]

Boiling Point 196-197 °C (decomposes) [1][3]

Density 1.62-1.63 g/mL at 25 °C [1][4]

pKa ~0.7 [1][2][3]

Solubility

Highly soluble in water,

ethanol, methanol, acetone,

and diethyl ether.[2][3][4]

Slightly soluble in

hydrocarbons and chlorinated

hydrocarbons.[2]

[2][3][4]

Vapor Pressure 1 mm Hg at 51 °C [1]

log P (Octanol/Water) 1.33 [2]

Key Chemical Reactions in a Laboratory Context
Trichloroacetic acid participates in a variety of chemical reactions that are relevant to its

laboratory applications:

Acid-Base Reactions: As a strong acid, TCA readily reacts with bases to form

trichloroacetate salts.[7] This is a fundamental property utilized in various experimental

procedures.

Esterification: TCA can be esterified by reacting with alcohols.[5] This reaction can be

catalyzed under specific conditions.[8][9][10][11]

Precipitation of Macromolecules: One of the most common uses of TCA in biochemistry is

the precipitation of proteins, DNA, and RNA from aqueous solutions.[1][5][12] The strong
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acidic environment created by TCA disrupts the hydration shell of these macromolecules,

leading to their aggregation and precipitation.

Decomposition: Aqueous solutions of TCA, particularly at concentrations of 30% or lower,

can decompose over time to produce chloroform, hydrogen chloride, carbon dioxide, and

carbon monoxide.[1] When heated to decomposition, it emits toxic fumes.[13]

Reduction: Trichloroacetic acid can be reduced to dichloroacetic acid and subsequently to

chloroacetic acid and acetic acid through processes like photocatalytic reduction.[14][15][16]

Experimental Protocols
Protein Precipitation using Trichloroacetic Acid
This protocol is a standard method for concentrating protein samples and removing interfering

substances prior to downstream analyses such as SDS-PAGE.

Methodology:

Sample Preparation: Start with a clear protein solution. If the sample contains insoluble

material, clarify it by centrifugation.

TCA Addition: Add an equal volume of ice-cold 20% (w/v) Trichloroacetic Acid solution to the

protein sample. For dilute protein samples, a higher final concentration of TCA (up to 20%)

may be required for efficient precipitation.[17][18]

Incubation: Incubate the mixture on ice for 10-30 minutes. For very dilute samples, this

incubation can be extended to overnight at 4°C.[17][19]

Centrifugation: Pellet the precipitated protein by centrifuging at high speed (e.g., 14,000 rpm)

in a microcentrifuge for 5-10 minutes at 4°C.[17][19]

Supernatant Removal: Carefully decant or aspirate the supernatant without disturbing the

protein pellet.

Washing: Wash the pellet with 200-500 µL of cold acetone to remove any residual TCA.[19]

[20] This step is crucial as residual acid can interfere with subsequent procedures like SDS-

PAGE.
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Repeat Centrifugation: Centrifuge again at high speed for 5 minutes at 4°C.[19]

Drying: Carefully remove the acetone and allow the pellet to air-dry. Do not over-dry the

pellet as it can make it difficult to resuspend.[17]

Resuspension: Resuspend the protein pellet in an appropriate buffer for your downstream

application (e.g., SDS-PAGE sample buffer).[19]

Protein Precipitation Workflow
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Caption: A typical workflow for protein precipitation using trichloroacetic acid.

TCA/Deoxycholate (DOC) Protein Precipitation for Dilute
Samples
This modified protocol is particularly useful for precipitating very low amounts of protein (<1µg)

from large volumes.[21] The deoxycholate acts as a carrier to facilitate the precipitation.

Methodology:

Sample and DOC Addition: To 1.0 mL of the protein sample in a microcentrifuge tube, add

8.5 µL of 2% sodium deoxycholate (DOC) for a final concentration of 125 µg/mL.[21]

Incubation: Vortex the sample and let it stand at room temperature for 15 minutes.[21]

TCA Addition: Add 333 µL of 24% TCA to achieve a final concentration of 6%.[21]

Centrifugation: Vortex and then centrifuge at 12,000 g for 30 minutes at 4°C.[21]

Supernatant Removal and Wash: Carefully aspirate the supernatant. Wash the pellet once

with cold (-20°C) acetone to remove excess TCA.[21]
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Final Centrifugation and Resuspension: Centrifuge at 12,000 g for 5 minutes at 4°C.[21]

Solubilize the pellet in a suitable buffer for your downstream application, such as 6 M urea

buffer for in-solution digestion or gel loading buffer for SDS-PAGE.[21]

TCA/DOC Precipitation for Dilute Samples
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Caption: Workflow for TCA/DOC precipitation, ideal for dilute protein samples.

Other Notable Laboratory Applications
Beyond protein precipitation, trichloroacetic acid finds utility in several other laboratory

procedures:

Nucleic Acid Purification: TCA can be used to precipitate DNA and RNA, separating them

from proteins and other cellular components.[5][12]

Decalcification and Fixation in Microscopy: In histology, TCA is employed as a decalcifying

agent for bone specimens and as a fixative to preserve tissue morphology.[1][22]

Organic Synthesis: Due to its strong acidity, TCA serves as a catalyst in reactions like

esterification and hydrolysis.[5] It is also used for the selective deprotection of acid-labile

protecting groups.[5]

Analytical Chemistry: TCA is used for sample preparation to remove interfering substances

like proteins, detergents, and salts before analyses such as HPLC, electrophoresis, and

spectroscopy.[5] It is also used to adjust pH in reactions requiring a highly acidic

environment.[5]

Cosmetic and Dermatological Applications: In clinical settings, TCA is the active ingredient in

chemical peels for skin resurfacing, scar reduction, and treating hyperpigmentation.[3][23]
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[24][25][26][27] It is also used for the removal of warts.[3][12][22]

Safety, Handling, and Storage
Trichloroacetic acid is a corrosive and hazardous substance that requires careful handling.

Hazards: It causes severe skin burns, eye damage, and may cause respiratory irritation.[28]

[29][30][31] It is also very toxic to aquatic life with long-lasting effects.[28][32]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with side shields or a face shield, and a lab coat.[28][29][33]

Handling: Handle TCA in a well-ventilated area, preferably within a chemical fume hood.[28]

Avoid creating dust.[29] When preparing solutions, always add the acid to water slowly to

dissipate the heat generated.[13]

Storage: Store trichloroacetic acid in a cool, dry, and well-ventilated place in a tightly sealed,

corrosion-resistant container.[7][33] It should be stored away from incompatible materials

such as bases and metals.[28] Due to its hygroscopic nature, it should be protected from

moisture.[1][7]

Disposal: Dispose of TCA waste according to local, state, and federal regulations.

Neutralization with a suitable base is a common disposal method.[7]

Chemical Compatibility
Trichloroacetic acid is corrosive to many metals, including iron, zinc, and aluminum.[13] When

selecting materials for handling and storing TCA solutions, it is crucial to consult chemical

compatibility charts. Stainless steel (specifically 316 grade) shows good resistance.[34] Certain

plastics and elastomers may also be compatible, but this should be verified for the specific

concentration and temperature of use.[6][35]

This guide provides a foundational understanding of the chemical properties and laboratory

applications of trichloroacetic acid. For specific experimental designs and applications,

researchers should always consult detailed protocols and safety data sheets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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